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Compound of Interest

Compound Name: 3-(Propan-2-yl)pyridin-2-amine

Cat. No.: B2990854 Get Quote

An In-depth Technical Guide to 3-isopropylpyridin-2-amine: Properties, Synthesis, and

Applications

Abstract
This technical guide provides a comprehensive overview of 3-isopropylpyridin-2-amine, a

substituted aminopyridine with significant potential in medicinal chemistry and materials

science. While experimental data for this specific molecule is limited in public literature, this

document synthesizes information from analogous structures and established chemical

principles to offer a robust profile. We will explore its core chemical properties, propose logical

and efficient synthetic routes, predict its reactivity and spectroscopic characteristics, and

discuss its potential applications, particularly in the context of drug development. This guide is

intended for researchers, chemists, and drug development professionals seeking to understand

and utilize this valuable chemical building block.

Molecular Overview and Physicochemical
Properties
3-isopropylpyridin-2-amine belongs to the class of 2-aminopyridines, a scaffold of immense

importance in pharmaceutical development due to its bioisosteric relationship with aniline and

its capacity for hydrogen bonding and metal chelation.[1][2] The introduction of a C3-isopropyl

group sterically and electronically modulates the pyridine ring, influencing its reactivity,

solubility, and interaction with biological targets.
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The structure consists of a pyridine ring substituted with an amino group at the C2 position and

an isopropyl group at the C3 position. The proximity of the bulky isopropyl group to the amino

functionality and the ring nitrogen is a key structural feature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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